Dehydro Ivabradine

Description

Dehydro Ivabradine is a chemical compound with the molecular formula C27H34N2O5 and a molecular weight of 466.57 . It is also known as Ivabradine IVA-3 Impurity . The compound has the CAS number 1086026-31-4 . Dehydro Ivabradine is a derivative of Ivabradine. Ivabradine is used to treat certain adults and children with heart failure . It is in a class of medications called hyperpolarization-activated cyclic nucleotide-gated (HCN) channel blockers . Ivabradine works by slowing the heart rate so the heart can pump more blood through the body each time it beats .

Dehydro Ivabradine Oxalate, a related compound, is being explored for potential therapeutic applications, especially in cardiovascular health. It functions primarily as an inhibitor of the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, specifically HCN4. This inhibition leads to a reduction in heart rate by decreasing the pacemaker activity in the sinoatrial node. The compound is particularly effective in conditions where heart rate management is critical, such as heart failure and inappropriate sinus tachycardia.

Other similar compounds include N-Desmethyl Ivabradine and Ivabradine Hydrochloride. N-Desmethyl Ivabradine is a metabolite of Ivabradine with similar pharmacological properties. Dehydro Ivabradine is unique due to its specific structural modifications, which may confer distinct pharmacokinetic and pharmacodynamic properties compared to its parent compound and other derivatives. These modifications can potentially enhance its efficacy, reduce side effects, or provide new therapeutic applications.

• CAS No.: 1086026-31-4
• Product Name: Dehydro Ivabradine
• Molecular Formula: C27H34N2O5
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propyl]-7,8-dimethoxy-1H-3-benzazepin-2-one
• Standard InChI: InChI=1S/C27H34N2O5/c1-28(17-21-11-20-14-25(33-4)26(34-5)16-22(20)21)8-6-9-29-10-7-18-12-23(31-2)24(32-3)13-19(18)15-27(29)30/h7,10,12-14,16,21H,6,8-9,11,15,17H2,1-5H3/t21-/m1/s1
• Standard InChIKey: AQSRHFYHXNSUAO-OAQYLSRUSA-N
• SMILES: CN(CCCN1C=CC2=CC(=C(C=C2CC1=O)OC)OC)CC3CC4=CC(=C(C=C34)OC)OC
• Canonical SMILES: CN(CCCN1C=CC2=CC(=C(C=C2CC1=O)OC)OC)CC3CC4=CC(=C(C=C34)OC)OC
• Purity: > 95%
• Synonyms: 3-[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3-dihydro-7,8-dimethoxy-H-3-benzazepin-2-one
• PubChem Compound: 16114796
• Last Modified: Apr 15 2024